Cas no 5470-74-6 ( )

• Product Name: &nbsp
• CAS No: 5470-74-6
• MF: C₈H₁₈BrN
• MW: 208.139221668243
• CID: 942638
• PubChem ID: 231552
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N-propan-2-ylpentan-1-amine
• 4-bromo-N-propan-2-yl-1-pentanamine
• A834318
• NSC-27979
• 5470-74-6
• NSC27979
• 4-bromanyl-N-propan-2-yl-pentan-1-amine
• 4-bromo-n-(propan-2-yl)pentan-1-amine
• DTXSID00282783
•  

• Inchi： 1S/C8H18BrN/c1-7(2)10-6-4-5-8(3)9/h7-8,10H,4-6H2,1-3H3
• InChI Key： ROHNEMVBUQWDSM-UHFFFAOYSA-N
• SMILES： BrC(C)CCCNC(C)C

Computed Properties

• Exact Mass: 207.06234
• Monoisotopic Mass: 207.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 73.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.135
• Boiling Point: 218.4°C at 760 mmHg
• Flash Point: 85.9°C
• Refractive Index: 1.461
• PSA: 12.03